Cas no 338418-49-8 (Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate)
338418-49-8 structure
Product Name:Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
CAS No:338418-49-8
MF:C12H15N3O2S2
MW:297.396399736404
CID:5701670
PubChem ID:4441410
Update Time:2023-10-14
Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(dimethylaminomethylideneamino)-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
- ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
- AKOS005091542
- 338418-49-8
- Oprea1_018376
- ethyl 4-{[(dimethylamino)methylene]amino}-3-methylthieno[2,3-c]isothiazole-5-carboxylate
- ethyl4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
- 4F-013
- ETHYL 4-([(DIMETHYLAMINO)METHYLENE]AMINO)-3-METHYLTHIENO[2,3-C]ISOTHIAZOLE-5-CARBOXYLATE
- Thieno[2,3-c]isothiazole-5-carboxylic acid, 4-[[(dimethylamino)methylene]amino]-3-methyl-, ethyl ester
- Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
-
- Inchi: 1S/C12H15N3O2S2/c1-5-17-12(16)10-9(13-6-15(3)4)8-7(2)19-14-11(8)18-10/h6H,5H2,1-4H3
- InChI Key: UJKFDOSFIWKXEJ-UHFFFAOYSA-N
- SMILES: S1C(C)=C2C(N=CN(C)C)=C(C(OCC)=O)SC2=N1
Computed Properties
- Exact Mass: 297.06056908g/mol
- Monoisotopic Mass: 297.06056908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 442.9±55.0 °C(Predicted)
- pka: 5.33±0.30(Predicted)
Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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